Cas no 1245772-41-1 (1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1245772-41-1
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 3160306
• PubChem ID: 50896597
• Update Time: 2025-04-21

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
• 1245772-41-1
• 1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
• 4-Chloro-3-methyl-1-(1-methylpropyl)-1H-pyrazole-5-carboxaldehyde
• AKOS005169299
• 2-butan-2-yl-4-chloro-5-methylpyrazole-3-carbaldehyde
• 4-CHLORO-5-METHYL-2-(SEC-BUTYL)PYRAZOLE-3-CARBALDEHYDE
• STL583891
• CS-0295662
• 1-(sec-Butyl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
• EN300-155260
• 4-chloro-5-methyl-2-sec-butyl-pyrazole-3-carbaldehyde
• DTXSID001167441

• MDL： MFCD15976420
• Inchi： 1S/C9H13ClN2O/c1-4-6(2)12-8(5-13)9(10)7(3)11-12/h5-6H,4H2,1-3H3
• InChI Key： ZSUUNQRJSIKNRW-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C=O)C(C)CC

Computed Properties

• Exact Mass: 200.0716407Da
• Monoisotopic Mass: 200.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes